Cas no 934-10-1 ((but-3-en-2-yl)benzene)

(but-3-en-2-yl)benzene structure
(but-3-en-2-yl)benzene structure
Product Name:(but-3-en-2-yl)benzene
CAS No:934-10-1
Molecular Formula:C10H12
Molecular Weight:132.20228
CID:882880
PubChem ID:275617

(but-3-en-2-yl)benzene Properties

Names and Identifiers

    • but-3-en-2-ylbenzene
    • (but-3-en-2-yl)benzene
    • NSC122566
    • 3-phenyl-1-butene
    • 934-10-1
    • (1-methyl-2-propenyl)benzene
    • DTXSID80298327
    • CHPXLAPHLQIKCA-UHFFFAOYSA-
    • InChI=1/C10H12/c1-3-9(2)10-7-5-4-6-8-10/h3-9H,1H2,2H3
    • 1-Methyl-2-propenyl)-benzene
    • EN300-1862036
    • 3-Phenylbut-1-ene
    • NSC-122566
    • InChIKey: CHPXLAPHLQIKCA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H12/c1-3-9(2)10-7-5-4-6-8-10/h3-9H,1H2,2H3
    • SMILES: CC(C=C)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 132.093900383g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 132.093900383g/mol
  • Heavy Atom Count: 10
  • Complexity: 98.6
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

(but-3-en-2-yl)benzene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1862036-0.05g
(but-3-en-2-yl)benzene
934-10-1
0.05g
$348.0 2023-09-18

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